![molecular formula C7H9NO3 B6217460 (1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane-4-carboxylic acid CAS No. 2751696-92-9](/img/no-structure.png)
(1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
Description
“(1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane-4-carboxylic acid” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is a starting material for the synthesis of chiral diazabicyclic ligands, applicable in the preparation of dicopper (II) complexes .
Synthesis Analysis
This compound has been synthesized efficiently as a structurally novel morpholine amino acid . The synthesis involved the preparation of 2-boc-5-(4-nitrophenyl)-2,5-diaza-bicyclo and was found to be effective in modulating physicochemical and pharmacokinetic properties of drug candidates .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclic ring system . The structure, properties, and spectra of this compound can be found in various chemical databases .Chemical Reactions Analysis
The compound is involved in various chemical reactions. For instance, it has been used in the preparation of 2-boc-5-(4-nitrophenyl)-2,5-diaza-bicyclo . More detailed information about its chemical reactions can be found in the referenced literature .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 243.26 . It is a solid at room temperature . More detailed properties can be found in the referenced resources .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane-4-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of a carbonyl group, and carboxylation of the intermediate compound.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methylamine", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a catalyst to form the bicyclic compound, 2,5-dioxabicyclo[2.2.1]hept-5-ene.", "Step 2: The bicyclic compound is then reacted with methylamine in the presence of sodium hydroxide to form the imine intermediate, (1S,4S)-3-azabicyclo[2.2.1]hept-2-ene.", "Step 3: The imine intermediate is oxidized to form the corresponding iminium ion, which is then hydrolyzed to form the ketone intermediate, (1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane.", "Step 4: The ketone intermediate is then carboxylated using carbon dioxide in the presence of a base to form the final product, (1S,4S)-3-oxo-2-azabicyclo[2.2.1]heptane-4-carboxylic acid." ] } | |
CAS No. |
2751696-92-9 |
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
